Cas no 773108-11-5 (4-acetamido-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-acetamido-3-(trifluoromethyl)benzoic acid
• CAS No: 773108-11-5
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• MDL: MFCD06208102
• CID: 551958
• PubChem ID: 53471812
• Update Time: 2025-10-20

4-acetamido-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(acetylamino)-3-(trifluoromethyl)-
• 4-Acetamido -3-trifluoromethyl-benzoic acid
• 4-acetamido-3-(trifluoromethyl)benzoic acid
• 4-acetamido-3-trifluoromethylbenzoic acid
• EN300-24115895
• 773108-11-5
• KWRBDLQLCBEDOY-UHFFFAOYSA-N
• DTXSID40703760
• A839033

• MDL： MFCD06208102
• Inchi： 1S/C10H8F3NO3/c1-5(15)14-8-3-2-6(9(16)17)4-7(8)10(11,12)13/h2-4H,1H3,(H,14,15)(H,16,17)
• InChI Key： KWRBDLQLCBEDOY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1NC(C)=O)(F)F

Computed Properties

• Exact Mass: 247.046
• Monoisotopic Mass: 247.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-acetamido-3-(trifluoromethyl)benzoic acid

Recent Advances in the Study of 4-acetamido-3-(trifluoromethyl)benzoic acid (CAS: 773108-11-5)

4-acetamido-3-(trifluoromethyl)benzoic acid (CAS: 773108-11-5) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 4-acetamido-3-(trifluoromethyl)benzoic acid is its application in the development of enzyme inhibitors. Researchers have identified its trifluoromethyl group as a critical moiety for enhancing binding affinity and metabolic stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma. The study highlighted the compound's ability to improve inhibitor selectivity and pharmacokinetic profiles.

In addition to its role in enzyme inhibition, 4-acetamido-3-(trifluoromethyl)benzoic acid has been investigated for its anti-inflammatory properties. A recent preclinical study revealed that derivatives of this compound exhibit significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, particularly for chronic inflammatory conditions like rheumatoid arthritis.

The synthetic versatility of 4-acetamido-3-(trifluoromethyl)benzoic acid has also been a focal point of recent research. A 2024 publication in Organic Letters detailed an efficient, scalable synthesis route for this compound, emphasizing its utility as a building block for complex molecular architectures. The study reported a high-yield, one-pot reaction sequence that minimizes the use of hazardous reagents, aligning with the growing demand for sustainable chemical processes in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of 4-acetamido-3-(trifluoromethyl)benzoic acid derivatives for clinical use. Issues such as solubility and off-target effects need to be addressed through further structural modifications and in vivo studies. Nonetheless, the compound's unique chemical features and demonstrated biological activities position it as a valuable tool for drug discovery and chemical biology research.

In conclusion, 4-acetamido-3-(trifluoromethyl)benzoic acid (CAS: 773108-11-5) continues to be a compound of significant interest in the chemical and biomedical sciences. Its applications span from enzyme inhibition to anti-inflammatory therapy, supported by ongoing advancements in synthetic methodologies. Future research should focus on translating these findings into clinically viable therapeutics while addressing existing limitations. This brief underscores the compound's potential to contribute to the next generation of pharmaceutical innovations.